6-((4-(4-methoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H19N5O3S/c1-3-8-26-17-21-20-14(9-11-10-15(23)19-16(24)18-11)22(17)12-4-6-13(25-2)7-5-12/h4-7,10H,3,8-9H2,1-2H3,(H2,18,19,23,24)
• InChI Key: PBWNLNFVZQCNJB-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(N1C2=CC=C(C=C2)OC)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C17H19N5O3S
• Molecular Weight: 373.4 g/mol

Description

6-((4-(4-methoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H19N5O3S and its molecular weight is 373.43. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Compounds with structural features similar to the one have been studied for their herbicidal activity. For instance, derivatives of pyrimidines and triazines have shown significant herbicidal effects. These compounds operate by inhibiting the Hill reaction in photosynthesis, a mechanism crucial for plant growth. Although some derivatives exhibit poor selectivity between weeds and crops, the fundamental understanding of these compounds' action can guide the development of more selective herbicides (Nezu et al., 1996).

Antimicrobial and Antiviral Properties

Another important application area is in the development of antimicrobial and antiviral agents. Derivatives of pyrimidine have been synthesized with potent inhibitory effects against various microorganisms. This includes efforts to synthesize novel heterocyclic compounds such as benzodifuranyl triazines and oxadiazepines, which have shown significant analgesic, anti-inflammatory, and COX-2 inhibitory activities (Abu‐Hashem et al., 2020).

Supramolecular Chemistry

The pyrimidine functionality is also a key building block in supramolecular chemistry. It has been incorporated into crown-containing hydrogen-bonded supramolecular assemblies. These novel pyrimidine derivatives form 2D and 3D networks through extensive hydrogen-bonding interactions, highlighting their potential in creating complex molecular architectures with specific functions (Fonari et al., 2004).

Anticancer Activity

In medicinal chemistry, pyrimidine derivatives have been explored for their potential in cancer therapy. The synthesis of 1,3-disubstituted pyrimido-pyrimidinedithiones and related compounds have indicated their chemotherapeutic potential. These compounds' bioactivity profiles suggest they could serve as leads for developing new anticancer drugs (Snieckus et al., 2014).

Polymer Science

In the field of materials science, particularly in the development of polymer solar cells, n-type conjugated polyelectrolytes based on pyrrolopyrrole dione (a related structure) have been synthesized. These materials act as efficient electron transport layers in solar cells, highlighting the utility of pyrimidine derivatives in electronic and optoelectronic applications (Hu et al., 2015).